Cas no 84604-84-2 (4,5-Dibromo-2-(4-nitrophenoxy)phenol)
84604-84-2 structure
Product Name:4,5-Dibromo-2-(4-nitrophenoxy)phenol
CAS No:84604-84-2
MF:C12H7Br2NO4
MW:388.996281862259
CID:731699
PubChem ID:3020003
Update Time:2025-04-19
4,5-Dibromo-2-(4-nitrophenoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromo-2-(4-nitrophenoxy)phenol
- NS00038578
- 84604-84-2
- DTXSID10233600
- EINECS 283-368-7
-
- Inchi: 1S/C12H7Br2NO4/c13-9-5-11(16)12(6-10(9)14)19-8-3-1-7(2-4-8)15(17)18/h1-6,16H
- InChI Key: SOCIRCCLOXVPNG-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])O)Br
Computed Properties
- Exact Mass: 388.872136
- Monoisotopic Mass: 386.874183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3
- XLogP3: 4.3
Experimental Properties
- Density: 1.919
- Boiling Point: 420.6°C at 760 mmHg
- Flash Point: 208.2°C
- Refractive Index: 1.679
4,5-Dibromo-2-(4-nitrophenoxy)phenol Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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